Cas no 312938-94-6 (<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-p henyl)-amide)

• Product Name: <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-p henyl)-amide
• CAS No: 312938-94-6
• MF: C₁₇H₁₃Cl₂NO₂S
• MW: 366.261621236801
• CID: 3071672
• PubChem ID: 1012112
• Update Time: 2025-06-11

<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-p henyl)-amide Chemical and Physical Properties

Names and Identifiers

• <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-p henyl)-amide
• 3-CHLORO-N~2~-(5-CHLORO-2-METHOXYPHENYL)-6-METHYL-1-BENZOTHIOPHENE-2-CARBOXAMIDE
• 3-chloro-N-(5-chloro-2-methoxyphenyl)-6-methyl-1-benzothiophene-2-carboxamide
• CS-0333135
• AK-968/15252934
• 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-phenyl)-amide
• STK408021
• 3-Chloro-N-(5-chloro-2-methoxyphenyl)-6-methylbenzo[b]thiophene-2-carboxamide
• EU-0005450
• AKOS000577826
• 312938-94-6
• SR-01000438392-1
• SR-01000438392

• MDL： MFCD02049184
• Inchi： 1S/C17H13Cl2NO2S/c1-9-3-5-11-14(7-9)23-16(15(11)19)17(21)20-12-8-10(18)4-6-13(12)22-2/h3-8H,1-2H3,(H,20,21)
• InChI Key： RMMYJYMNRQVQMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=C(C=CC=2OC)Cl)=O)SC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 365.0044052Da
• Monoisotopic Mass: 365.0044052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-p henyl)-amide

Research Briefing on 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-phenyl)-amide (CAS: 312938-94-6)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-phenyl)-amide (CAS: 312938-94-6). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and development.

The compound, with its unique structural features, has been investigated for its role in modulating specific biological targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action. One notable area of research is its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Additionally, its interactions with cellular receptors have been explored, shedding light on its broader pharmacological profile.

In terms of synthesis, recent advancements have optimized the production of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-phenyl)-amide, improving yield and purity. These improvements are critical for scaling up production for preclinical and clinical studies. Furthermore, computational modeling has been employed to predict its binding affinities and optimize its molecular structure for enhanced efficacy and reduced off-target effects.

Pharmacological evaluations have demonstrated promising results in vitro and in vivo. The compound exhibits significant activity at low concentrations, suggesting high potency. However, challenges such as metabolic stability and bioavailability remain areas of active investigation. Researchers are exploring various formulation strategies to address these issues, including the development of prodrugs and nanoparticle-based delivery systems.

Looking ahead, the potential applications of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-phenyl)-amide extend beyond its current scope. Its structural versatility offers opportunities for derivatization, enabling the creation of analogs with tailored properties. Collaborative efforts between academia and industry are expected to accelerate its translation into therapeutic candidates, addressing unmet medical needs in areas such as oncology and autoimmune diseases.

In conclusion, the compound 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (5-chloro-2-methoxy-phenyl)-amide represents a promising scaffold in medicinal chemistry. Continued research and development efforts are essential to fully realize its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this molecule from the bench to the bedside.